Cas no 2786-00-7 (5-Iodo-2-methoxybenzoic acid)

5-Iodo-2-methoxybenzoic acid Properties

Names and Identifiers

• 5-Iodo-2-methoxybenzoic acid
• 2-methoxy-5-iodobenzoic acid
• Benzoic acid,5-iodo-2-methoxy-
• 2-Methoxy-5-iodo-benzoesaeure
• 5-iodo-2-methoxy-benzoic acid
• 5-Jod-2-methoxy-benzoesaeure
• AC1N3EI6
• AG-E-88974
• AK-93292
• AS02243
• CTK4G0360
• SureCN233846
• Benzoic acid, 5-iodo-2-methoxy-
• 5-Jod-methoxybenzoesaure
• FVEBPHMWZVPXQS-UHFFFAOYSA-N
• ST2401916
• AB0000693
• MFCD02683859
• 2786-00-7
• DTXSID70399155
• AS-49549
• 5-Iodo-2-methoxybenzoic acid, 97%
• SY244638
• CS-0131339
• A876854
• AKOS005201281
• I11535
• SCHEMBL233846
• 5-Iodo-2-methoxybenzoicacid
• DB-349994
• +Expand

• MDL： MFCD02683859
• InChIKey： FVEBPHMWZVPXQS-UHFFFAOYSA-N
• Inchi： 1S/C8H7IO3/c1-12-7-3-2-5(9)4-6(7)8(10)11/h2-4H,1H3,(H,10,11)
• SMILES： IC1C([H])=C([H])C(=C(C(=O)O[H])C=1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 277.94351
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 277.944
• Heavy Atom Count: 12
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5

Experimental Properties

• PSA: 46.53